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This in-depth technical guide explores the fundamental principles, operational characteristics,
and practical application of thermopile arrays for non-contact temperature measurement.
Designed for a scientific audience, this document details the underlying physics, sensor
technology, data interpretation, and experimental best practices that are critical for accurate
and reliable thermal measurements in research and development settings.

Fundamental Principles

Non-contact temperature measurement with thermopile arrays is predicated on two key
physical principles: black-body radiation and the Seebeck effect.

Black-Body Radiation

Any object with a temperature above absolute zero emits electromagnetic radiation, a
phenomenon known as thermal radiation.[1] An idealized physical body, referred to as a black
body, absorbs all incident electromagnetic radiation, regardless of frequency or angle of
incidence.[2] This perfect absorber is also a perfect emitter, and the spectral distribution of its
emitted radiation is described by Planck's Law.

Two fundamental laws derived from Planck’'s Law are central to understanding non-contact
temperature measurement:
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o Stefan-Boltzmann Law: This law states that the total energy radiated per unit surface area of
a black body is directly proportional to the fourth power of its absolute temperature.[1]

» Wien's Displacement Law: This law specifies that the wavelength at which the spectral
radiance of black-body radiation is at a maximum is inversely proportional to the absolute
temperature.[1] For most ambient and physiological temperatures, this peak radiation occurs
in the infrared portion of the electromagnetic spectrum.[1]

Real-world objects are not perfect black bodies and emit radiation with a lower efficiency, a
property quantified by their emissivity (€). Emissivity is the ratio of the energy radiated by a
particular material to the energy radiated by a black body at the same temperature.[3] Accurate
non-contact temperature measurement necessitates knowledge of the target object's
emissivity.

The Seebeck Effect

The Seebeck effect is a thermoelectric phenomenon where a temperature difference between
two dissimilar electrical conductors or semiconductors produces a voltage difference between
the two substances.[4][5] This voltage is proportional to the temperature gradient and is the
foundational principle behind thermocouples.[5] The magnitude of the induced voltage for a
given temperature difference is determined by the Seebeck coefficient of the materials, typically
measured in microvolts per Kelvin (uV/K).[6]

Thermopile Array Technology

A single thermocouple produces a very small voltage, often in the microvolt range, which can
be challenging to measure accurately.[1] To amplify this signal, multiple thermocouples are
connected in series to form a thermopile.[7] In this configuration, the individual voltages of the
thermocouples sum, resulting in a larger, more easily measurable output voltage.[7]

A thermopile array is a two-dimensional grid of individual thermopile sensors, often fabricated
on a silicon substrate using MEMS (Micro-Electro-Mechanical Systems) technology.[8] Each
pixel in the array functions as an independent non-contact thermometer.

Sensor Construction
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A typical thermopile sensor consists of a series of "hot" and "cold" junctions. The hot junctions
are positioned on a thermally isolated membrane with a high absorption coefficient for infrared
radiation.[9] When infrared radiation from an object strikes this membrane, its temperature
increases. The cold junctions are maintained at a reference temperature, typically the ambient
temperature of the sensor housing, which is measured by a separate temperature sensor like a
thermistor.[10] The temperature difference between the hot and cold junctions generates a
voltage output proportional to the incident infrared radiation.[7]

An array of these sensors allows for the creation of a thermal image, where each pixel's value
corresponds to the temperature of a specific point on the target object.[11]

Quantitative Performance Characteristics

The performance of a thermopile array is characterized by several key parameters. The
following tables summarize typical performance data for various thermopile array sensors and
the Seebeck coefficients for standard thermocouple materials.
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Typical Value . .
Parameter Unit Description
Range
The smallest
temperature
Noise Equivalent difference that the
Temperature 50 - 300 mK sensor can resolve. A

Difference (NETD)

lower NETD indicates
a more sensitive
sensor.[8][11][12]

Sensitivity

The output voltage
generated per unit of
incident infrared
radiation power.

10 - 250 VIW Higher sensitivity
indicates a stronger
output signal for a
given amount of

radiation.[8]

Response Time (Time

The time it takes for
the sensor's output to
reach 63.2% of its
final value after a step

change in incident

Constant) 2790 ms radiation. Faster
response times are
crucial for measuring
dynamic thermal
processes.[13]

Array Format 8x8, 16x16, 32x32, pixels The number of

80x64, 120x84, individual sensor
160x120 elements arranged in

rows and columns.
Higher resolution

arrays provide more
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detailed thermal
images.[11][12][14]

Field of View (FOV)

12°x9° to 120°x90°

degrees

The angular extent of
the scene that is
imaged by the sensor.
The FOV is
determined by the

sensor's lens.[11]

Frame Rate

9-150

Hz

The number of
thermal images the
array can capture per
second. Higher frame
rates are necessary
for observing fast-
moving objects or
rapid temperature

changes.[12]

Table 1: Typical Performance Characteristics of Thermopile Array Sensors.

Thermocouple
Type

Positive Material

Negative Material

Seebeck
Coefficient (at
25°C) [uVI°C]

E Chromel Constantan 62
J Iron Constantan 51
K Chromel Alumel 40
N Nicrosil Nisil 27
T Copper Constantan 41.5

Table 2: Seebeck Coefficients for Standard Thermocouple Types.[9]

Experimental Protocols
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Accurate non-contact temperature measurement with thermopile arrays requires careful
calibration and characterization. The following protocols provide a detailed methodology for
these procedures.

Calibration of a Thermopile Array using a Black-Body
Source

Objective: To establish a precise relationship between the thermopile array's output voltage and
the known temperature of a calibrated black-body radiation source.[4]

Materials:

Thermopile array sensor and its data acquisition system.

» Calibrated black-body radiation source with a known emissivity (typically > 0.95) and
adjustable temperature control.[15]

» Precision thermometer to verify the black-body source temperature.

» Stable mounting fixtures for the thermopile array and black-body source.
» Data logging software.

Procedure:

e Setup:

o Position the thermopile array at a fixed, known distance from the aperture of the black-
body source. Ensure the sensor's field of view is completely filled by the black-body's
radiating surface to avoid influences from the background.[7]

o Allow both the thermopile array and the black-body source to thermally stabilize at the
ambient temperature for at least 30 minutes.

o Data Acquisition:

o Set the black-body source to a series of known temperatures across the desired
measurement range (e.g., in 5°C or 10°C increments).
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o At each temperature setpoint, allow the black-body source to stabilize completely.

o Record the output voltage from each pixel of the thermopile array and the corresponding
ambient temperature reading from the sensor's internal thermistor.[4]

o For each temperature point, acquire multiple readings over a short period (e.g., 1 minute)
and calculate the average to reduce noise.

o Data Analysis:

o For each pixel, create a calibration curve by plotting the average output voltage against
the corresponding black-body temperature.

o Fit a polynomial function (often a second-order or higher polynomial) to the calibration
data for each pixel. This function will be used to convert raw voltage readings into
temperature values.[6] The relationship is based on the Stefan-Boltzmann law, where the
output voltage is proportional to the difference between the fourth power of the object
temperature and the fourth power of the sensor's ambient temperature.[7]

Characterization of NETD and Response Time

Objective: To quantify the Noise Equivalent Temperature Difference (NETD) and the response
time of the thermopile array.

Materials:
o Calibrated thermopile array system.

o Two stable black-body sources with slightly different, precisely controlled temperatures (e.g.,
a difference of 1°C to 5°C).

o A mechanical chopper or shutter to rapidly switch the sensor's view between the two black-
body sources.

o High-speed data acquisition system capable of capturing the transient response of the
sensor.

Procedure for NETD Measurement:
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e Setup:
o Position the thermopile array to view one of the black-body sources.
o Data Acquisition:

o Record a time series of the output voltage from each pixel for a specified duration (e.g., 60
seconds) at a constant black-body temperature.

e Data Analysis:

o Calculate the standard deviation of the voltage readings for each pixel. This represents the
temporal noise of the sensor.

o Convert this voltage noise into a temperature noise using the sensitivity (dV/dT) of the
pixel, which can be derived from the calibration curve at that specific temperature. The
resulting value is the NETD.

Procedure for Response Time Measurement:
e Setup:

o Position the thermopile array such that the mechanical chopper can rapidly switch its field
of view between the two black-body sources set at different temperatures.

» Data Acquisition:
o Trigger the data acquisition system simultaneously with the movement of the chopper.

o Record the transient voltage response of each pixel as its view shifts from the lower
temperature black body to the higher temperature black body.

o Data Analysis:
o Analyze the recorded voltage step response for each pixel.

o The response time (time constant) is the time it takes for the output signal to reach 63.2%
of the total voltage difference between the two steady-state levels.
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Visualizations

The following diagrams illustrate key processes and relationships in non-contact temperature
measurement with thermopile arrays.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Non-Contact Temperature Measurement Basics - Heimann [heimannsensor.com]

© 2025 BenchChem. All rights reserved. 12/14 Tech Support


https://www.benchchem.com/product/b15587400?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587400?utm_src=pdf-custom-synthesis
https://www.heimannsensor.com/temperature-sensing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. robotstorehk.com [robotstorehk.com]

. Access to this page has been denied. [mouser.com]

. AVR Freaks [avrfreaks.net]

. optoprim.it [optoprim.it]

. Demystifying Thermopile IR Temp Sensors | Fierce Sensors [fiercesensors.com]
. ama-science.org [ama-science.org]

. hamamatsu.com [hamamatsu.com]

°
© (0] ~ » &) H w N

. Design and Fabrication of Thermopile Infrared Detector Based on Carbon Black
Nanoparticle Absorption Layer [mdpi.com]

e 10. 80x64 Thermopile Array for Thermal Imaging - Heimann [heimannsensor.com]

e 11.160x120 Thermopile Array for Thermal Imaging - Heimann [heimannsensor.com]
e 12. mdpi.com [mdpi.com]

e 13. Thermopile sensors, arrays, imaging and pyroelectric sensors [expo21xx.com]

e 14. The Ultimate Guide to Blackbody Calibration for Infrared Thermometers |
panrantemperaturecalibration.com [panrantemperaturecalibration.com]

e 15. imeko.info [imeko.info]

 To cite this document: BenchChem. [A Technical Guide to Non-Contact Temperature
Measurement with Thermopile Arrays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587400#principles-of-non-contact-temperature-
measurement-with-thermopile-arrays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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